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Compound of Interest

Compound Name: 5-Decanol

Cat. No.: B1670017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the key physical properties of various decanol

isomers. Understanding these properties is crucial for applications ranging from solvent

selection in chemical synthesis to the design of drug delivery systems. The data presented

herein is compiled from experimental sources to ensure accuracy and reliability.

Isomer Comparison: Unveiling the Impact of
Structure on Physical Properties
The positioning of the hydroxyl (-OH) group along the ten-carbon chain of decanol significantly

influences its physical characteristics. This structural variation, known as positional isomerism,

alters the intermolecular forces, particularly hydrogen bonding and van der Waals interactions,

leading to distinct differences in boiling point, melting point, density, viscosity, and solubility.

Generally, 1-decanol, as a primary alcohol, exhibits the strongest hydrogen bonding capabilities

among the linear isomers, resulting in a higher boiling point and melting point. As the hydroxyl

group moves towards the center of the carbon chain in secondary alcohols (2-decanol, 3-

decanol, 4-decanol, and 5-decanol), the molecule becomes more compact, which tends to

lower the boiling point due to decreased surface area for van der Waals interactions. However,

the effect on melting point can be more complex, as molecular symmetry and packing

efficiency in the solid state also play a significant role. Increased branching in isomers like

isodecanol generally leads to a decrease in boiling point compared to their linear counterparts.
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Quantitative Data Summary
The following table summarizes the experimentally determined physical properties of several

decanol isomers.

Property
1-
Decanol

2-
Decanol

3-
Decanol

4-
Decanol

5-
Decanol

Isodecan
ol
(Branche
d Mixture)

Molecular

Formula
C₁₀H₂₂O C₁₀H₂₂O C₁₀H₂₂O C₁₀H₂₂O C₁₀H₂₂O C₁₀H₂₂O

Molecular

Weight (

g/mol )

158.28 158.28 158.28 158.28 158.28 ~158.28

Boiling

Point (°C)

229 -

232.9[1][2]
211[3] 211-212 210-211[4] 228-230[5] 220

Melting

Point (°C)
5 - 7[1] -6 to -4[3] -5

No Data

Available
-1[5] < -62

Density

(g/mL at

20°C)

0.8297[2]
0.827 (at

25°C)[3]

0.826-

0.832

0.824-

0.827[4]

No Data

Available
0.8395

Viscosity

(cP at

25°C)

12.048[2]
No Data

Available

No Data

Available

No Data

Available

No Data

Available

No Data

Available

Solubility in

Water

Insoluble[1

]

Not

miscible[4]
Insoluble

No Data

Available
Low Insoluble

Experimental Protocols
Detailed methodologies for determining the key physical properties are provided below. These

protocols are designed to be adaptable for the analysis of all decanol isomers.

Determination of Boiling Point
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The boiling point of decanol isomers can be accurately measured using a distillation apparatus

or a Thiele tube.

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask.

Sample Preparation: Place a small volume of the decanol isomer and a few boiling chips into

the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Temperature Reading: Record the temperature at which the vapor temperature stabilizes

during distillation. This stable temperature is the boiling point. The thermometer bulb should

be positioned just below the side arm of the distillation head to ensure it measures the

temperature of the vapor in equilibrium with the liquid.

Determination of Melting Point
For isomers that are solid at or near room temperature, the melting point can be determined

using a capillary melting point apparatus.

Methodology:

Sample Preparation: Finely powder the solid decanol isomer.

Capillary Loading: Pack a small amount of the powdered sample into a capillary tube, sealed

at one end, to a height of 2-3 mm.

Apparatus Setup: Place the capillary tube in the heating block of the melting point apparatus.

Heating: Heat the block rapidly to a temperature about 10-15°C below the expected melting

point, then reduce the heating rate to 1-2°C per minute.

Observation: Record the temperature at which the first drop of liquid appears and the

temperature at which the entire sample becomes a clear liquid. This range represents the

melting point.
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Determination of Density
The density of liquid decanol isomers can be determined gravimetrically using a pycnometer or

by using a vibrating tube densimeter.

Methodology (Pycnometer):

Pycnometer Preparation: Clean and dry a pycnometer of a known volume and determine its

mass.

Sample Filling: Fill the pycnometer with the decanol isomer at a constant temperature (e.g.,

20°C).

Mass Measurement: Measure the mass of the filled pycnometer.

Calculation: Calculate the density by dividing the mass of the liquid (mass of filled

pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Viscosity
The dynamic viscosity of the decanol isomers can be measured using a viscometer, such as a

capillary viscometer or a rotational viscometer.

Methodology (Capillary Viscometer):

Viscometer Preparation: Clean and dry a calibrated capillary viscometer.

Sample Loading: Introduce a precise volume of the decanol isomer into the viscometer.

Temperature Equilibration: Place the viscometer in a constant temperature bath until the

sample reaches the desired temperature.

Flow Time Measurement: Draw the liquid up through the capillary and measure the time it

takes for the liquid meniscus to pass between two calibrated marks.

Calculation: The kinematic viscosity is calculated using the viscometer constant and the flow

time. The dynamic viscosity is then determined by multiplying the kinematic viscosity by the

density of the isomer at the same temperature.
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Determination of Solubility
The solubility of decanol isomers in water can be determined by the shake-flask method.

Methodology:

Sample Preparation: Add an excess amount of the decanol isomer to a known volume of

water in a sealed flask.

Equilibration: Agitate the flask at a constant temperature for an extended period (e.g., 24-48

hours) to ensure equilibrium is reached.

Phase Separation: Allow the mixture to stand undisturbed until the aqueous and organic

phases have clearly separated.

Concentration Analysis: Carefully extract a sample from the aqueous phase and determine

the concentration of the dissolved decanol isomer using a suitable analytical technique, such

as gas chromatography (GC).

Logical Workflow for Isomer Comparison
The following diagram illustrates a logical workflow for the systematic comparison of the

physical properties of decanol isomers.
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Workflow for Comparing Physical Properties of Decanol Isomers

Isomer Acquisition and Preparation

Physical Property Measurement

Data Analysis and Comparison

Source Decanol Isomers
(1-decanol, 2-decanol, etc.)

Purify Isomers
(e.g., Distillation)

Confirm Purity and Identity
(GC-MS, NMR)

Determine Boiling Point Determine Melting Point Measure Density Measure Viscosity Determine Solubility

Compile Data in Comparison Table

Analyze Trends
(Effect of -OH position, Branching)

Generate Comparison Guide

Click to download full resolution via product page

Caption: A logical workflow for the comparison of decanol isomer physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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